2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR345421-100mg |
4-Amino-2-bromo-3-nitropyridine |
84487-14-9 | 97% | 100mg |
£30.00 | 2025-02-20 | |
| Apollo Scientific | OR345421-250mg |
4-Amino-2-bromo-3-nitropyridine |
84487-14-9 | 97% | 250mg |
£67.00 | 2025-02-20 | |
| Apollo Scientific | OR345421-1g |
4-Amino-2-bromo-3-nitropyridine |
84487-14-9 | 97% | 1g |
£169.00 | 2025-02-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PR393-200mg |
2-bromo-3-nitro-pyridin-4-amine |
84487-14-9 | 97% | 200mg |
428.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PR393-50mg |
2-bromo-3-nitro-pyridin-4-amine |
84487-14-9 | 97% | 50mg |
180.0CNY | 2021-08-04 | |
| TRC | B694203-25mg |
2-Bromo-3-nitropyridine-4-amine |
84487-14-9 | 25mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B694203-50mg |
2-Bromo-3-nitropyridine-4-amine |
84487-14-9 | 50mg |
$ 155.00 | 2023-04-18 | ||
| TRC | B694203-100mg |
2-Bromo-3-nitropyridine-4-amine |
84487-14-9 | 100mg |
$ 236.00 | 2023-04-18 | ||
| TRC | B694203-250mg |
2-Bromo-3-nitropyridine-4-amine |
84487-14-9 | 250mg |
$ 414.00 | 2023-04-18 | ||
| Matrix Scientific | 075591-250mg |
2-Bromo-3-nitropyridine-4-amine, 95+% |
84487-14-9 | 95+% | 250mg |
$210.00 | 2023-09-08 |
Audited Supplier
2-Bromo-3-nitro-pyridin-4-amine, with the CAS number 84487-14-9, is a versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a nitro group, and an amine group attached to a pyridine ring. These functional groups endow the molecule with a range of chemical properties and reactivity profiles, making it a valuable intermediate in the synthesis of various bioactive compounds.
The synthesis of 2-bromo-3-nitro-pyridin-4-amine typically involves multi-step processes, including bromination, nitration, and amination reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, the use of transition-metal catalysts and microwave-assisted synthesis has significantly improved the yield and purity of the final product.
In terms of its applications, 2-bromo-3-nitro-pyridin-4-amine has shown promise in the development of novel pharmaceuticals. Its structural versatility allows it to serve as a building block for the synthesis of drugs targeting various diseases. One notable area of research is its use in the development of anti-cancer agents. Studies have demonstrated that derivatives of this compound exhibit potent cytotoxic activity against several cancer cell lines, making it a potential lead compound for further drug discovery efforts.
Beyond oncology, 2-bromo-3-nitro-pyridin-4-amine has also been explored for its potential in treating neurological disorders. Research has shown that certain derivatives can modulate specific neurotransmitter receptors, which may have therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the chemical structure through functional group modifications allows for the optimization of pharmacological properties, such as selectivity and bioavailability.
The physicochemical properties of 2-bromo-3-nitro-pyridin-4-amine are also noteworthy. It is generally stable under standard laboratory conditions but can undergo various chemical transformations when exposed to different reagents or conditions. Its solubility in organic solvents and its reactivity with nucleophiles make it an attractive starting material for synthetic chemists. Additionally, its melting point and boiling point are important parameters for handling and storage purposes.
In the context of safety and environmental considerations, it is essential to handle 2-bromo-3-nitro-pyridin-4-amine with appropriate precautions. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used during handling to minimize exposure risks. Laboratory protocols should be followed rigorously to ensure safe storage and disposal practices.
The future prospects for 2-bromo-3-nitro-pyridin-4-amine are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activities. Collaborative efforts between chemists, biologists, and pharmacologists are crucial for advancing our understanding of this compound's potential in therapeutic settings. As new synthetic methods and analytical techniques are developed, the scope for innovation in this field is expected to expand further.
In conclusion, 2-bromo-3-nitro-pyridin-4-amine (CAS No. 84487-14-9) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable intermediate in the synthesis of bioactive molecules. Continued exploration and development will undoubtedly lead to new discoveries and applications that benefit human health and well-being.
